2,2-Dimethyl-3-(5-methylthiophen-3-yl)propanal

• Molecular Formula: C10H14OS
• Molecular Weight: 182.28 g/mol
• IUPAC Name: 2,2-dimethyl-3-(5-methylthiophen-3-yl)propanal
• InChI: InChI=1S/C10H14OS/c1-8-4-9(6-12-8)5-10(2,3)7-11/h4,6-7H,5H2,1-3H3
• InChI Key: PPDYJMFYFCGOMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)CC(C)(C)C=O

Description

2,2-Dimethyl-3-(5-methylthiophen-3-yl)propanal is a branched aldehyde derivative featuring a thiophene ring substituted with a methyl group at the 5-position. The molecule’s structure combines steric hindrance from the 2,2-dimethyl groups with the aromatic and electronic properties of the thiophene moiety. Its aldehyde functional group makes it reactive toward nucleophilic additions and oxidation, while the thiophene ring may enhance stability and electronic interactions in catalytic or material science applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the condensation reaction, such as the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester . Another method is the Paal–Knorr reaction, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents .

Industrial Production Methods

Industrial production methods for thiophene derivatives, including 2,2-Dimethyl-3-(5-methylthiophen-3-yl)propanal, often involve large-scale condensation reactions under controlled conditions to ensure high yield and purity. The use of catalysts and specific reaction conditions, such as temperature and pressure, are optimized to achieve efficient production .

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethyl-3-(5-methylthiophen-3-yl)propanal undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: Electrophilic substitution reactions can occur on the thiophene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br2) or chlorine (Cl2) under acidic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Halogenated thiophene derivatives.

Scientific Research Applications

2,2-Dimethyl-3-(5-methylthiophen-3-yl)propanal has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its thiophene ring, which is a common motif in many pharmaceuticals.

Industry: Utilized in the production of materials such as organic semiconductors and corrosion inhibitors.

Mechanism of Action

The mechanism of action of 2,2-Dimethyl-3-(5-methylthiophen-3-yl)propanal involves its interaction with molecular targets through its functional groups. The thiophene ring can participate in π-π interactions with aromatic residues in proteins, while the aldehyde group can form covalent bonds with nucleophilic sites. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Functional Group and Reactivity

The aldehyde group in 2,2-Dimethyl-3-(5-methylthiophen-3-yl)propanal distinguishes it from alcohol derivatives like 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol (), which contains a hydroxyl group. In contrast, alcohol derivatives may be more stable and suited for pharmaceutical applications due to reduced reactivity .

Substituent Effects

• Thiophene vs. Chlorophenyl/Cyclohexylidene Groups: The compound (R)-3-(2-Chlorophenyl)-3-(1-(4,4-dimethyl-5-oxo-3-(trimethylsilyl)-4,5-dihydrofuran-2-yl)cyclohexyl)propanal () shares the aldehyde group but features a chlorophenyl substituent and a complex cyclohexylidene system.

• Methyl Groups :
  The 2,2-dimethyl groups in the target compound increase steric hindrance, which may reduce unwanted side reactions (e.g., polymerization of the aldehyde) compared to simpler propanal derivatives like propanal itself (). This steric effect could also influence adsorption behavior on catalysts, as seen in studies where propanal interacts with NiMoS catalysts via O-Mo bonds ().

Data Table: Key Properties of Comparable Compounds

Compound Name	Functional Group	Key Substituents	Reactivity/Applications	Reference
2,2-Dimethyl-3-(5-methylthiophen-3-yl)propanal	Aldehyde	5-Methylthiophene, 2,2-Dimethyl	Catalysis, synthetic intermediates
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Alcohol	Thiophene, Methylamino	Pharmaceutical intermediates
Propanal	Aldehyde	None	Atmospheric studies, food aroma
(R)-3-(2-Chlorophenyl)...propanal	Aldehyde	Chlorophenyl, Cyclohexylidene	Enantioselective synthesis

Research Findings and Challenges

• Synthesis : The target compound’s synthesis may parallel methods in , which employs iminium ion-mediated catalysis. However, the thiophene ring’s electronic effects could necessitate modified conditions (e.g., protective groups for the aldehyde).
• Stability : The aldehyde group’s susceptibility to oxidation requires stabilization strategies (e.g., low-temperature storage or inert atmospheres), unlike thiophene-alcohol derivatives ().
• Unresolved Questions: Limited data exist on the compound’s spectroscopic properties (e.g., NMR, IR) or toxicity, highlighting the need for further characterization.

Biological Activity

2,2-Dimethyl-3-(5-methylthiophen-3-yl)propanal is a compound that has attracted attention due to its potential biological activities. This article provides a comprehensive overview of its biological properties, mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C12H16OS
• Molecular Weight : 208.32 g/mol
• IUPAC Name : 2,2-Dimethyl-3-(5-methylthiophen-3-yl)propanal

The structure features a thiophene ring which is known for contributing to the biological activity of various compounds.

Biological Activities

Research indicates that 2,2-Dimethyl-3-(5-methylthiophen-3-yl)propanal exhibits several notable biological activities:

1. Antimicrobial Activity

Preliminary studies suggest that this compound may possess significant antimicrobial properties. In vitro tests have shown efficacy against various Gram-positive bacteria, indicating its potential as a lead compound for antibiotic development.

2. Anti-inflammatory Properties

The compound has demonstrated the ability to modulate inflammatory responses. Studies indicate that it can inhibit pro-inflammatory cytokines and pathways such as NF-κB, which play a crucial role in inflammation and immune responses.

3. Neuroprotective Effects

Research has indicated that 2,2-Dimethyl-3-(5-methylthiophen-3-yl)propanal may provide neuroprotection by reducing oxidative stress and inflammation in neuronal cells. It has been associated with decreased levels of inflammatory mediators such as TNF and IL-6 in various models of neuroinflammation.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound inhibits enzymes involved in inflammatory pathways, such as lipoxygenase and cyclooxygenase.
• Signal Transduction Modulation : It alters signal transduction pathways by interacting with receptors or proteins involved in cellular signaling, leading to changes in gene expression related to inflammation and apoptosis.

Study 1: Antimicrobial Activity

A study assessing the antimicrobial efficacy of various derivatives found that 2,2-Dimethyl-3-(5-methylthiophen-3-yl)propanal demonstrated significant activity against Gram-positive bacteria. The minimum inhibitory concentration (MIC) was lower than several standard antibiotics, suggesting its potential for further development as an antimicrobial agent.

Study 2: Anti-inflammatory Effects

In a study focused on anti-inflammatory properties, treatment with this compound significantly reduced the production of inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages. Results indicated that it operates through the inhibition of NF-κB signaling pathways, leading to decreased expression of pro-inflammatory genes such as IL-6 and TNF.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Significant activity against Gram-positive bacteria
Anti-inflammatory	Reduced production of inflammatory cytokines
Neuroprotective	Decreased levels of TNF and IL-6